Cas no 503614-56-0 (Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate)

• Product Name: Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate
• CAS No: 503614-56-0
• Molecular Formula: C₁₆H₁₇N₃O₄
• Molecular Weight: 315.32388
• CID: 830838
• PubChem ID: 22240468

Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate Properties

Names and Identifiers

• Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester
• apixabanIntermediate
• ethyl 1-(4-methoxyphenyl)-7-oxo-5,6-dihydro-4H-pyrazolo[3,4-c]pyridine-3-carboxylate
• 1-(4-methoxyphenyl)-3-(ethoxycarbonyl)-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one
• 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic
• AK105160
• ANW-70725
• CTK8C3865
• KB-251866
• SureCN1996713
• Y6612
• DS-4457
• DTXSID90623727
• AKOS016007843
• 503614-56-0
• CS-0363566
• O11732
• 1-(4-methoxy-phenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester
• DA-16943
• Ethyl1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• SCHEMBL1996713
• PSOYDCQSXGQZKM-UHFFFAOYSA-N

• MDL： MFCD21340322
• InChIKey： PSOYDCQSXGQZKM-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H17N3O4/c1-3-23-16(21)13-12-8-9-17-15(20)14(12)19(18-13)10-4-6-11(22-2)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,17,20)
• SMILES： CCOC(=O)C1=NN(C2=CC=C(C=C2)OC)C3=C1CCNC3=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 315.12190603g/mol
• Heavy Atom Count: 23
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• LogP: 1.67230
• PSA: 82.45000
• Boiling Point: 588.554°C at 760 mmHg
• Flash Point: 309.747 °C
• Density: 1.36